Cas no 2229566-25-8 (1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylcyclopropane-1-carbaldehyde)

• Product Name: 1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylcyclopropane-1-carbaldehyde
• CAS No: 2229566-25-8
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5778863
• PubChem ID: 165642054
• Update Time: 2025-05-24

1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2229566-25-8
• EN300-1751940
• 1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]cyclopropane-1-carbaldehyde
• 1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylcyclopropane-1-carbaldehyde

• Inchi： 1S/C10H14N2O2S/c1-12(2)9-11-8(14-3)7(15-9)10(6-13)4-5-10/h6H,4-5H2,1-3H3
• InChI Key： ZYXAGXBZQURYNJ-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(=C1C1(C=O)CC1)OC

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.7Ų

Additional information on 1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylcyclopropane-1-carbaldehyde

Introduction to 1-(2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl)cyclopropane-1-carbaldehyde (CAS No. 2229566-25-8)

The compound 1-(2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl)cyclopropane-1-carbaldehyde, identified by the CAS number 2229566-25-8, is a highly specialized organic compound with unique chemical properties. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds containing sulfur and nitrogen atoms. The structure of this molecule includes a cyclopropane ring fused with a thiazole ring system, along with substituents such as dimethylamino and methoxy groups. These functional groups contribute to its diverse chemical reactivity and potential applications in various fields.

Recent studies have highlighted the significance of thiazole derivatives in drug discovery and material science. The presence of the dimethylamino group enhances the compound's basicity, making it a potential candidate for proton transfer reactions. Additionally, the methoxy group introduces electron-donating properties, which can influence the compound's electronic characteristics and reactivity. The cyclopropane ring adds strain to the molecule, potentially increasing its reactivity in certain chemical transformations.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated that similar thiazole derivatives exhibit significant activity against inflammatory pathways, suggesting that this compound could serve as a building block for novel therapeutic agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The key steps include the formation of the thiazole ring followed by the introduction of substituents such as dimethylamino and methoxy groups. Optimization of reaction conditions is crucial to achieve high yields and purity levels. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and environmental impact.

The compound's stability under various conditions has also been a subject of recent research. Studies conducted under thermal and photochemical conditions reveal that it exhibits moderate stability, making it suitable for applications requiring prolonged shelf life. However, its reactivity under specific conditions makes it ideal for use in dynamic chemical systems where controlled transformations are desired.

Another area where this compound shows potential is in material science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Research published in Advanced Materials highlights how similar compounds can be integrated into organic field-effect transistors (OFETs), demonstrating promising electrical characteristics. This suggests that further exploration into its electronic properties could lead to breakthroughs in flexible electronics and optoelectronic devices.

In conclusion, 1-(2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl)cyclopropane-1-carbaldehyde (CAS No. 2229566-25-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry and materials science.